Cas no 85233-15-4 (2-Iodo-4-fluoro-5-methylaniline)

• Product Name: 2-Iodo-4-fluoro-5-methylaniline
• CAS No: 85233-15-4
• MF: C₇H₇FIN
• MW: 251.040057420731
• MDL: MFCD11226280
• CID: 664838
• PubChem ID: 25067351
• Update Time: 2024-10-26

2-Iodo-4-fluoro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-fluoro-5-methylaniline
• 4-fluoro-2-iodo-5-methylaniline
• Benzenamine, 4-fluoro-2-iodo-5-methyl-
• 5-Amino-4-iodo-2-fluorotoluene
• 4-Fluoro-2-iodo-5-methylbenzenamine (ACI)
• AS-33022
• MFCD11226280
• 1093628-86-4
• AKOS024261866
• SCHEMBL405019
• 85233-15-4
• HYRIJSOXIOVDKF-UHFFFAOYSA-N
• CS-0098774
• DTXSID90648637
• DB-295267

• MDL： MFCD11226280
• Inchi： 1S/C7H7FIN/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,10H2,1H3
• InChI Key： HYRIJSOXIOVDKF-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(N)=C(I)C=1

Computed Properties

• Exact Mass: 250.96072g/mol
• Monoisotopic Mass: 250.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.869±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.1±40.0 ºC (760 Torr),
• Flash Point: 113.5±27.3 ºC,
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes